N'-(2,6-dichlorobenzylidene)-2-(2,4-dichlorophenoxy)acetohydrazide

• IUPAC Name: 2-(2,4-dichlorophenoxy)-N-[(E)-(2,6-dichlorophenyl)methylideneamino]acetamide
• InChI: InChI=1S/C15H10Cl4N2O2/c16-9-4-5-14(13(19)6-9)23-8-15(22)21-20-7-10-11(17)2-1-3-12(10)18/h1-7H,8H2,(H,21,22)/b20-7+
• InChI Key: MUEVMHQHBMGBJN-IFRROFPPSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)Cl)C=NNC(=O)COC2=C(C=C(C=C2)Cl)Cl)Cl
• Isomeric SMILES: C1=CC(=C(C(=C1)Cl)/C=N/NC(=O)COC2=C(C=C(C=C2)Cl)Cl)Cl
• Molecular Formula: C15H10Cl4N2O2
• Molecular Weight: 392.1 g/mol

Description

This compound belongs to a class of organic hydrazide derivatives. Such compounds have been studied for their molecular structures, synthesis methods, and various physical and chemical properties.

Synthesis Analysis

• The synthesis of similar hydrazide derivatives often involves crystallization from solutions like DMF (Dimethylformamide). For instance, 2-(4-chlorophenoxy)-N'-[(1E)-1-(4-methylphenyl) ethylidene] acetohydrazide was successfully synthesized and grown as a single crystal from DMF solution (Purandara et al., 2019).

Molecular Structure Analysis

• Single crystal X-ray diffraction is a common technique used for analyzing the molecular structure of hydrazide derivatives. The molecules often adopt E configurations with respect to the C=N double bond and display certain dihedral angles between phenyl rings (Zhou & Ma, 2012).

Chemical Reactions and Properties

• These compounds can undergo various reactions, including cyclization, to form different derivatives. For example, some derivatives were synthesized by cyclization reaction of N'-substituted benzylidene-3,4,5-trimethoxybenzohydrazide (Jin et al., 2006).

Physical Properties Analysis

• The physical properties of these compounds, such as thermal properties and molecular interactions, can be investigated using techniques like Hirshfeld surface analysis and Z-Scan data for nonlinear optical properties (Purandara et al., 2019).

Chemical Properties Analysis

• The chemical properties, including reactivity with different reagents and potential bioactivity, are areas of interest. For example, the antiproliferative activities of certain derivatives against cancer cells were evaluated (Jin et al., 2006).